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Compound of Interest

Compound Name:
3-Carbamoyloxy-2-

phenylpropionic acid

Cat. No.: B143521 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for the use of 3-
Carbamoyloxy-2-phenylpropionic acid (CAS No. 139262-66-1) as a research chemical. The

primary application of this compound is as a stable, non-toxic control in studies investigating

the metabolism and potential toxicity of the anti-epileptic drug, felbamate.
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Property Value Reference

Synonyms

3-carbamoyloxy-2-phenyl-

propanoic acid, 3-Carbamoyl-

2-phenylpropionic acid,

Benzeneacetic acid, α-

[[(aminocarbonyl)oxy]methyl]-

[1]

CAS Number 139262-66-1 [2]

Molecular Formula C10H11NO4 [3]

Molecular Weight 209.2 g/mol [1]

Predicted Boiling Point 444.0±38.0 °C [1]

Predicted Density 1.325±0.06 g/cm3 [1]

Predicted pKa 3.58±0.10 [1]

Primary Research Application: Non-Toxic Control in
Felbamate Metabolism Studies
3-Carbamoyloxy-2-phenylpropionic acid is a known metabolite of the anti-epileptic drug

felbamate. However, unlike other metabolites of felbamate, it has been shown to be non-toxic

in in vitro cytotoxicity assays. This makes it an ideal negative control when studying the

bioactivation and toxicity of felbamate's reactive metabolites, such as atropaldehyde.

The metabolic pathway of felbamate involves several enzymatic steps, leading to the formation

of both stable and reactive compounds. 3-Carbamoyloxy-2-phenylpropionic acid represents

a stable end-product of one of these pathways.[4]

Felbamate Metabolic Pathway
The following diagram illustrates the metabolic conversion of felbamate and highlights the

position of 3-Carbamoyloxy-2-phenylpropionic acid as a stable metabolite.
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Figure 1. Simplified metabolic pathway of felbamate.

Quantitative Data: Cytotoxicity Assessment
In a key study, 3-Carbamoyloxy-2-phenylpropionic acid was evaluated for its cytotoxic

effects and was found to be non-toxic at high concentrations. This is in stark contrast to other

felbamate metabolites.

Compound Cell Type Assay
GI50 (Growth
Inhibition 50%)

3-Carbamoyloxy-2-

phenylpropionic acid
Cultured Fibroblasts Not Specified > 500 µM

3-Carbamoyl-2-

phenylpropionaldehyd

e

Cultured Fibroblasts Not Specified 53 ± 8 µM

Atropaldehyde Cultured Fibroblasts Not Specified 4.1 ± 1.1 µM

2-Phenyl-1,3-

propanediol

monocarbamate

Cultured Fibroblasts Not Specified > 500 µM
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The following are detailed protocols for standard in vitro cytotoxicity assays that can be used to

assess the toxicity of drug metabolites, for which 3-Carbamoyloxy-2-phenylpropionic acid
would serve as an excellent negative control.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium
bromide) Assay Protocol
This assay measures the metabolic activity of cells as an indicator of cell viability.[5]

Workflow Diagram:
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Preparation

Treatment & Incubation

Assay Procedure

Data Analysis

Seed cells in a 96-well plate

Add compounds to cells

Prepare serial dilutions of test compounds
(including 3-Carbamoyloxy-2-phenylpropionic acid as a control)

Incubate for 24-48 hours

Add MTT solution to each well

Incubate for 4 hours
(Formazan formation)

Add solubilization solution (e.g., DMSO)

Read absorbance at 570 nm

Calculate % cell viability
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Figure 2. Workflow for the MTT cytotoxicity assay.
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Methodology:

Cell Seeding: Seed cells (e.g., HepG2, fibroblasts) in a 96-well plate at a predetermined

optimal density and allow them to adhere overnight.

Compound Preparation: Prepare a stock solution of 3-Carbamoyloxy-2-phenylpropionic
acid in a suitable solvent (e.g., DMSO). Perform serial dilutions to obtain the desired final

concentrations.

Cell Treatment: Remove the culture medium from the wells and replace it with a medium

containing the various concentrations of the test compounds. Include wells with vehicle

control (solvent only) and untreated cells.

Incubation: Incubate the plate for a period of 24 to 48 hours at 37°C in a humidified CO2

incubator.

MTT Addition: After incubation, add MTT solution to each well to a final concentration of 0.5

mg/mL and incubate for another 4 hours.

Formazan Solubilization: Carefully remove the MTT-containing medium and add a

solubilizing agent (e.g., DMSO or a specialized solubilization buffer) to each well to dissolve

the formazan crystals.[6]

Absorbance Measurement: Measure the absorbance of each well at 570 nm using a

microplate reader.[6]

Data Analysis: Calculate the percentage of cell viability for each concentration relative to the

vehicle control.

Neutral Red Uptake (NRU) Assay Protocol
This assay is based on the ability of viable cells to incorporate and bind the supravital dye

neutral red in their lysosomes.[7][8][9]

Methodology:

Cell Seeding and Treatment: Follow steps 1-4 of the MTT assay protocol.
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Neutral Red Incubation: After the treatment incubation period, remove the treatment medium

and add a medium containing neutral red (e.g., 50 µg/mL). Incubate for 2-3 hours.

Washing: Remove the neutral red-containing medium and wash the cells with a suitable

buffer (e.g., PBS) to remove unincorporated dye.

Dye Extraction: Add a destain solution (e.g., 1% acetic acid in 50% ethanol) to each well and

shake for 10 minutes to extract the dye from the cells.[10]

Absorbance Measurement: Measure the absorbance of the extracted dye at 540 nm.[10]

Data Analysis: Calculate the percentage of viable cells by comparing the absorbance of

treated cells to that of the vehicle control.

Safe Handling and Storage
As with any research chemical, proper safety precautions should be taken when handling 3-
Carbamoyloxy-2-phenylpropionic acid.

Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,

gloves, and a lab coat.[11][12]

Handling: Avoid inhalation of dust and contact with skin and eyes. Handle in a well-ventilated

area, preferably in a chemical fume hood.[11][13]

Storage: Store in a tightly sealed container in a cool, dry place away from incompatible

materials such as strong oxidizing agents.[13]

Disposal: Dispose of waste in accordance with local, state, and federal regulations.[11]

These application notes are intended for guidance in a research setting. It is the responsibility

of the user to determine the suitability of this compound for their specific application and to

establish appropriate safety and handling procedures.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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